Lipophilicity Difference (XLogP3): 5-Methyloxolane vs. Unsubstituted Oxolane Analog
3-Amino-3-(5-methyloxolan-2-yl)propanamide exhibits a computed XLogP3-AA value of −1, compared to −1.4 for the des-methyl analog 3-amino-3-(oxolan-2-yl)propanamide [1][2]. This ΔXLogP3 of +0.4 represents approximately a 2.5-fold increase in predicted octanol-water partition coefficient, attributable solely to the 5-methyl substituent on the oxolane ring. An independent vendor-provided calculated LogP for the target compound (−0.2434, ALogP method) further corroborates the trend toward increased lipophilicity relative to the des-methyl comparator .
| Evidence Dimension | Lipophilicity (LogP) |
|---|---|
| Target Compound Data | XLogP3-AA = −1 (PubChem computed); ALogP = −0.2434 (vendor computed) |
| Comparator Or Baseline | 3-Amino-3-(oxolan-2-yl)propanamide: XLogP3-AA = −1.4 (PubChem computed) |
| Quantified Difference | ΔXLogP3-AA = +0.4 (target more lipophilic); approximately 2.5× higher partition coefficient |
| Conditions | Computed properties: XLogP3-AA 3.0 (PubChem release 2019.06.18); Leyan vendor calculated LogP via proprietary algorithm |
Why This Matters
Increased lipophilicity directly impacts passive membrane permeability and non-specific protein binding, making the 5-methyl analog a more suitable candidate for targets requiring modestly enhanced cellular penetration or hydrophobic pocket occupancy.
- [1] PubChem Compound Summary, CID 82837275: 3-Amino-3-(5-methyloxolan-2-yl)propanamide. XLogP3-AA value = −1. National Center for Biotechnology Information. Accessed May 2026. View Source
- [2] PubChem Compound Summary, CID 82836990: 3-Amino-3-(oxolan-2-yl)propanamide. XLogP3-AA value = −1.4. National Center for Biotechnology Information. Accessed May 2026. View Source
